Cas no 1455479-34-1 (methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate)

• Product Name: methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate
• CAS No: 1455479-34-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6408929
• PubChem ID: 60726536
• Update Time: 2025-08-04

methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate
• methyl 1-[(pyridin-3-yl)methyl]piperidine-4-carboxylate
• EN300-12976486
• 1455479-34-1
• AKOS009153779

• Inchi： 1S/C13H18N2O2/c1-17-13(16)12-4-7-15(8-5-12)10-11-3-2-6-14-9-11/h2-3,6,9,12H,4-5,7-8,10H2,1H3
• InChI Key： JGSXGVYEFXXESV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(CC2C=NC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate

Methyl 1-(Pyridin-3-Yl)Methylpiperidine-4-Carboxylate: A Comprehensive Overview

Methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate, identified by the CAS number 1455479-34-1, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring and a piperidine ring, making it a versatile molecule for research and development purposes. The compound's name itself highlights its structural features: the pyridin-3-yl group attached to the piperidine ring at the 1-position and the methyl ester group at the 4-position of the piperidine ring.

The synthesis of methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate involves a series of carefully designed reactions, often utilizing advanced synthetic methodologies. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its potential applications in drug discovery and material science.

In terms of chemical properties, methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate exhibits interesting behavior in various solvents and under different reaction conditions. Its solubility characteristics, reactivity towards nucleophilic and electrophilic attacks, and thermal stability have been extensively studied. For instance, recent research has demonstrated its ability to act as a chiral auxiliary in asymmetric synthesis, showcasing its potential in enantioselective reactions.

The compound's biological activity has also been a focal point of recent investigations. Studies have revealed that methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate possesses moderate inhibitory effects on certain enzymes, making it a promising lead compound for drug development. Additionally, its ability to interact with specific receptors has been explored, highlighting its potential role in modulating cellular signaling pathways.

From an application standpoint, methyl 1-(pyridin-3-yl)methylpiperidine-4-carboxylate finds utility in diverse areas such as agrochemicals, pharmaceuticals, and specialty chemicals. Its role as an intermediate in the synthesis of bioactive molecules has been particularly noteworthy. Researchers have employed this compound to construct complex molecular frameworks with intricate stereochemistry, underscoring its value in modern organic synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of methyl 1-(pyridin-3-y l)methylpiperidine -4 -carbox ylate's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. These computational studies have complemented experimental work, enabling a more comprehensive analysis of the compound's properties.

In conclusion, methyl 1-(pyridin -3 - yl )m eth ylp iperid ine -4 -carbox ylate (CAS No .1455479 -34 -1) stands out as a multifaceted organic compound with immense potential across various scientific disciplines . Its unique structure , coupled with recent breakthroughs in synthesis , biological activity , and computational modeling , positions it as a key player in contemporary chemical research . As ongoing studies continue to unravel its capabilities , this compound is poised to make significant contributions to both academic and industrial applications .